Cas no 61658-89-7 (9H-Carbazole, 2,3,4-trifluoro-)

• Product Name: 9H-Carbazole, 2,3,4-trifluoro-
• CAS No: 61658-89-7
• MF: C₁₂H₆F₃N
• MW: 221.177953243256
• CID: 471041
• PubChem ID: 71393666
• Update Time: 2025-04-19

9H-Carbazole, 2,3,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 2,3,4-trifluoro-
• 2,3,4-trifluoro-9H-carbazole
• DTXSID90815423
• 61658-89-7

• Inchi： 1S/C12H6F3N/c13-7-5-9-10(12(15)11(7)14)6-3-1-2-4-8(6)16-9/h1-5,16H
• InChI Key： DIYRQGWAVQRSAV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2=C1C1C=CC=CC=1N2)F)F

Computed Properties

• Exact Mass: 221.04528
• Monoisotopic Mass: 221.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles